Cas no 1705668-76-3 (1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane)

1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane structure
1705668-76-3 structure
Product Name:1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane
CAS No:1705668-76-3
MF:C17H21NO2S2
MW:335.484142065048
CID:6354721
PubChem ID:90608659
Update Time:2024-01-11

1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane
    • 1-[(5-methylthiophen-2-yl)sulfonyl]-3-phenylazepane
    • AKOS025081964
    • 1705668-76-3
    • F6381-3947
    • 1-((5-methylthiophen-2-yl)sulfonyl)-3-phenylazepane
    • Inchi: 1S/C17H21NO2S2/c1-14-10-11-17(21-14)22(19,20)18-12-6-5-9-16(13-18)15-7-3-2-4-8-15/h2-4,7-8,10-11,16H,5-6,9,12-13H2,1H3
    • InChI Key: YOTQJAKVQOTIDL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C)S1)(N1CCCCC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

  • Exact Mass: 335.10137126g/mol
  • Monoisotopic Mass: 335.10137126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 74Ų

1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane Pricemore >>

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